Cas no 58763-45-4 (3-Hexanone, 2-bromo-2,4,4,5,5-pentamethyl-)

• Product Name: 3-Hexanone, 2-bromo-2,4,4,5,5-pentamethyl-
• CAS No: 58763-45-4
• MF: C₁₁H₂₁BrO
• MW: 249.187843084335
• CID: 340972
• PubChem ID: 71443368
• Update Time: 2025-04-19

3-Hexanone, 2-bromo-2,4,4,5,5-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 2-bromo-2,4,4,5,5-pentamethyl-
• 2-bromo-2,4,4,5,5-pentamethylhexan-3-one
• DTXSID70852194
• 58763-45-4

• Inchi： 1S/C11H21BrO/c1-9(2,3)10(4,5)8(13)11(6,7)12/h1-7H3
• InChI Key： XPPWKHFZJKAFPH-UHFFFAOYSA-N
• SMILES： BrC(C)(C)C(C(C)(C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 248.07763
• Monoisotopic Mass: 248.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07